Gerberin

• CAS RN: 125445-59-2
• Molecular Formula: C12H18O8
• Molecular Weight: 290.27 g/mol
• IUPAC Name: (2S)-2-methyl-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydropyran-6-one
• InChI: InChI=1S/C12H18O8/c1-5-2-6(3-8(14)18-5)19-12-11(17)10(16)9(15)7(4-13)20-12/h3,5,7,9-13,15-17H,2,4H2,1H3/t5-,7+,9+,10-,11+,12+/m0/s1
• InChI Key: VOGIOFXGPGYBDO-QHUZOQRCSA-N
• Isomeric SMILES: C[C@H]1CC(=CC(=O)O1)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O
• SMILES: CC1CC(=CC(=O)O1)OC2C(C(C(C(O2)CO)O)O)O
• synonyms: gerberin

Description

Gerberin is a natural product found in Gerbera jamesonii with data available.

Scientific Research Applications

1. Role in Plant Defense Against Pathogens

Gerberin and its related compounds, such as parasorboside, are crucial in the defense mechanisms of Gerbera hybrida against pathogen infections. A study highlighted that gerbera plants lacking gerberin and parasorboside were more susceptible to Botrytis cinerea infection. This susceptibility was linked to the absence of certain phytoalexins, including gerberin and trans-parasorboside, which are effective in inhibiting fungal growth both in vitro and in vivo (Koskela et al., 2010).

2. Biosynthesis and Genetic Regulation

Research on Gerbera hybrida has shed light on the biosynthesis of gerberin and other related compounds. The study found that two polyketide synthases, G2PS2 and G2PS3, are necessary for the biosynthesis of 4-hydroxy-5-methylcoumarin (HMC) in gerbera. These compounds, including gerberin, play a role in the plant's defense against herbivores and phytopathogens (Pietiäinen et al., 2016).

3. Extraction and Separation Techniques

A method for the extraction and separation of gerberin from Gerbera hybrida was developed using a multi-functional separation tool equipped with an extraction chamber. This method aids in the efficient extraction of gerberin and its structurally related glucosides for further analysis and research (Yrjönen et al., 2002).

4. Resistance to Powdery Mildew

A study focused on identifying biomarkers of resistance to powdery mildew in gerbera flowers found that resistant varieties differed in metabolites of the polyketide pathway, including gerberin. The research suggests that these compounds, particularly gerberin, may play a role in the mechanism of resistance to powdery mildew, providing a potential tool for resistance screening in breeding programs (Mascellani et al., 2022).